Cas no 1806500-53-7 (3-(3-Bromopropyl)-4-methylmandelic acid)

• Product Name: 3-(3-Bromopropyl)-4-methylmandelic acid
• CAS No: 1806500-53-7
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4940182
• Update Time: 2025-05-19

3-(3-Bromopropyl)-4-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-4-methylmandelic acid

• Inchi： 1S/C12H15BrO3/c1-8-4-5-10(11(14)12(15)16)7-9(8)3-2-6-13/h4-5,7,11,14H,2-3,6H2,1H3,(H,15,16)
• InChI Key： XEPOGDZSXOJQPI-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C(C(=O)O)O)C=CC=1C

Computed Properties

• Exact Mass: 286.02046 g/mol
• Monoisotopic Mass: 286.02046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5
• Molecular Weight: 287.15

Additional information on 3-(3-Bromopropyl)-4-methylmandelic acid

3-(3-Bromopropyl)-4-methylmandelic acid (CAS No. 1806500-53-7): A Comprehensive Technical Overview

In the realm of specialty pharmaceutical intermediates and fine chemicals, 3-(3-Bromopropyl)-4-methylmandelic acid (CAS 1806500-53-7) has emerged as a compound of significant interest. This branched-chain mandelic acid derivative combines a bromopropyl moiety with a methyl-substituted aromatic ring, offering unique reactivity patterns that make it valuable for drug discovery and medicinal chemistry applications. The presence of both carboxylic acid and alkyl bromide functional groups enables diverse chemical transformations, particularly in peptide mimetics and chiral building block synthesis.

Recent trends in AI-assisted molecular design have spotlighted compounds like 3-(3-Bromopropyl)-4-methylmandelic acid due to their potential in addressing undruggable targets – a frequently searched term in computational chemistry circles. Researchers are particularly interested in how its stereocenter influences binding affinity when incorporated into protein-protein interaction inhibitors. The compound's logP value (a hot topic in ADMET prediction discussions) and hydrogen bonding capacity make it relevant for blood-brain barrier penetration studies, a key concern in neurological drug development.

The synthesis of CAS 1806500-53-7 typically involves asymmetric hydrogenation techniques – a process frequently queried in organic chemistry forums. Its crystalline properties (another trending search term among formulation scientists) allow for excellent purification via recrystallization, addressing common challenges in high-purity intermediate production. The 4-methyl substitution pattern enhances metabolic stability compared to unsubstituted mandelic acids, a feature increasingly important in prodrug design strategies.

In green chemistry applications (a major focus area in 2024), 3-(3-Bromopropyl)-4-methylmandelic acid serves as a test case for atom economy improvements. Its bromine atom participates efficiently in cross-coupling reactions, reducing waste in catalytic cycles – a topic generating numerous sustainability-focused publications. The compound's melting point and solubility profile (common analytical chemistry search terms) make it compatible with both aqueous workup and organic phase reactions.

From a patent landscape perspective, derivatives of 1806500-53-7 appear in claims related to kinase inhibitors and GPCR modulators – two of the most searched target classes in biopharma databases. The mandelic acid core provides privileged pharmacophore elements that interact with allosteric binding sites, a cutting-edge area in drug target research. Analytical characterization via HPLC-MS (a frequently queried analytical technique) confirms its stability under standard storage conditions.

Emerging applications in bioconjugation chemistry leverage the 3-Bromopropyl side chain for linker attachment in antibody-drug conjugates (ADCs) – a rapidly growing field with high search volume. The compound's chirality (a persistent topic in asymmetric synthesis discussions) allows for the creation of enantiopure derivatives critical for stereoselective biological activity. Recent molecular docking studies (a popular computational method) suggest potential interactions with protein targets involved in inflammatory pathways.

The structure-activity relationship (SAR) of 4-methylmandelic acid derivatives continues to generate research interest, particularly regarding isosteric replacements – a technical term with growing search frequency. In process chemistry optimization (another trending topic), the compound's scalable synthesis routes demonstrate excellent reproducibility across batch sizes. Its spectroscopic fingerprints (commonly searched in NMR interpretation contexts) provide clear diagnostic signals for quality control purposes.

Future directions for 1806500-53-7 research may focus on its potential in covalent inhibitor design – a hot area in drug discovery circles. The electrophilic warhead capability of the bromopropyl group aligns with current interests in targeted covalent modifiers. Additionally, its application in metal-organic frameworks (MOFs) for drug delivery systems represents an innovative approach receiving increasing attention in materials science publications.